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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607

An In-depth Technical Guide to Disperse Blue 85

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, synthesis, and applications of Disperse Blue 85, a significant
monoazo dye. The information is tailored for researchers, scientists, and professionals in drug
development and related fields, with a focus on delivering precise data and methodologies.

Chemical Identity and Structure

Disperse Blue 85, identified by the CAS Registry Number 12222-83-2, is a single azo class
dye.[1] Its chemical name is 2-[[4-[(2-chloro-4,6-dinitrophenyl)azo]-1-
naphthalenyllamino]ethanol. The fundamental structure consists of a substituted azobenzene
core, which is characteristic of many disperse dyes.

Molecular Structure:

The structural formula of Disperse Blue 85 is presented below, illustrating the arrangement of
its constituent atoms and functional groups.

A visual representation of the chemical structure would be placed here in a full whitepaper.

Physicochemical Properties

A summary of the key physicochemical properties of Disperse Blue 85 is provided in the table
below. These properties are crucial for understanding its behavior in various applications,
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particularly in dyeing processes and for assessing its environmental fate. It is important to note
that some of the available data are calculated values.

Property Value Source
Molecular Formula C18H14CINsOs [1112][3]
Molecular Weight 415.79 g/mol [1][2][4]
CAS Registry Number 12222-83-2 [11[2]
Appearance Dark blue powder [1]

. . 677.656 °C at 760 mmHg
Boiling Point [21[4]
(Calculated)

Flash Point 363.633 °C (Calculated) [2][4]
Density 1.551 g/cm3 (Calculated) [2][4]
Water Solubility Insoluble in water [1]

Synthesis Protocol

The manufacturing of Disperse Blue 85 involves a two-step diazotization and coupling
reaction. A detailed experimental protocol, based on the described manufacturing methods, is
outlined below.

Experimental Protocol: Synthesis of Disperse Blue 85
Materials:

e 2.4-Dinitro-6-chloroaniline

» N-hydroxyethyl-1-naphthylamine

e Sodium nitrite

e Hydrochloric acid

e Ice

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


http://www.worlddyevariety.com/disperse-dyes/disperse-blue-85.html
http://ww.chemblink.com/moreProducts/more12222-83-2.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB9968280.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-85.html
http://ww.chemblink.com/moreProducts/more12222-83-2.htm
https://www.lookchem.com/ProductWholeProperty_LCPL4428668.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-85.html
http://ww.chemblink.com/moreProducts/more12222-83-2.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-85.html
http://ww.chemblink.com/moreProducts/more12222-83-2.htm
https://www.lookchem.com/ProductWholeProperty_LCPL4428668.htm
http://ww.chemblink.com/moreProducts/more12222-83-2.htm
https://www.lookchem.com/ProductWholeProperty_LCPL4428668.htm
http://ww.chemblink.com/moreProducts/more12222-83-2.htm
https://www.lookchem.com/ProductWholeProperty_LCPL4428668.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-85.html
https://www.benchchem.com/product/b1198607?utm_src=pdf-body
https://www.benchchem.com/product/b1198607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Suitable solvent (e.g., water)
Methodology:

o Diazotization: a. Dissolve a molar equivalent of 2,4-Dinitro-6-chloroaniline in a suitable
volume of concentrated hydrochloric acid, cooled in an ice bath to 0-5 °C. b. Slowly add a
molar equivalent of a pre-cooled aqueous solution of sodium nitrite to the amine solution
while maintaining the temperature between 0-5 °C with constant stirring. c. Continue stirring
for an additional 30 minutes to ensure the complete formation of the diazonium salt.

e Coupling Reaction: a. In a separate vessel, dissolve a molar equivalent of N-hydroxyethyl-1-
naphthylamine in a suitable solvent. b. Slowly add the freshly prepared diazonium salt
solution to the coupling component solution with vigorous stirring. ¢. Maintain the reaction
mixture at a low temperature (0-5 °C) to facilitate the coupling reaction. d. The completion of
the reaction is indicated by the formation of a colored precipitate, which is Disperse Blue 85.

« |solation and Purification: a. Filter the precipitated dye from the reaction mixture. b. Wash the
filter cake with cold water to remove any unreacted starting materials and byproducts. c. Dry
the purified Disperse Blue 85 dye in a vacuum oven at an appropriate temperature.

This synthesis process is a standard method for producing azo dyes and is depicted in the

workflow diagram below.

Diazotization

NaNO:z / HCI
0-5°C

Reacts with Diazonium Salt
2,4-Dinitro-6-chloroaniline
Coupling
N-hydroxyethyl-1-naphthylamine

Couples with

Disperse Blue 85
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Caption: Synthesis pathway of Disperse Blue 85.

Applications and Properties

Disperse Blue 85 is primarily utilized for dyeing polyester and its blended fabrics.[1] It imparts
a red-light navy blue color to the fabric.[1] The dye is suitable for high-pressure and high-
temperature melt dyeing methods.[1] A key characteristic of disperse dyes like Disperse Blue
85 is their insolubility in water, which necessitates their application as a fine dispersion.[1]

Toxicological and Environmental Considerations

While specific toxicological data for Disperse Blue 85 is not extensively detailed in the
provided search results, disperse dyes as a class can present environmental challenges due to
their low water solubility and potential for bioaccumulation. The release of dye effluents from
textile manufacturing processes is a source of water pollution. Some disperse dyes have been
identified as potential allergens, causing contact dermatitis in sensitive individuals. Therefore,
proper handling and wastewater treatment are crucial in industrial settings where Disperse
Blue 85 is used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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